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Compound of Interest

Compound Name:
(R)-(-)-2,2-Dimethylcyclopropane-

1-carboxamide

Cat. No.: B109103 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for (R)-(-)-2,2-
Dimethylcyclopropane-1-carboxamide. The following sections detail the compound's

properties, associated hazards, and recommended procedures for its safe use, storage, and

disposal. This document is intended for qualified personnel experienced in handling laboratory

chemicals.

Chemical and Physical Properties
(R)-(-)-2,2-Dimethylcyclopropane-1-carboxamide is a solid, crystalline compound.[1] A

summary of its key physical and chemical properties is presented in Table 1.
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Property Value Source

Molecular Formula C₆H₁₁NO [1]

Molecular Weight 113.16 g/mol [1]

CAS Number 106462-18-4 [1]

Appearance Solid, crystalline powder [1]

Melting Point 135-139 °C [1]

Boiling Point 225.1±7.0 °C (Predicted)

Density 1.028±0.06 g/cm³ (Predicted)

Solubility Soluble in methanol

Flash Point Not applicable [1]

Storage Class 11 - Combustible Solids [1]

Hazard Identification and GHS Classification
(R)-(-)-2,2-Dimethylcyclopropane-1-carboxamide is classified as a hazardous substance.[1]

The GHS hazard classifications and corresponding precautionary statements are summarized

in Table 2.
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GHS Classification Hazard Statement
Precautionary Statement
Codes

Acute Toxicity, Oral (Category

4)
H302: Harmful if swallowed

P264, P270, P301+P312,

P330, P501

Skin Irritation (Category 2) H315: Causes skin irritation
P264, P280, P302+P352,

P321, P332+P313, P362

Skin Sensitization (Category 1)
H317: May cause an allergic

skin reaction

P261, P272, P280,

P302+P352, P333+P313,

P321, P363, P501

Eye Irritation (Category 2)
H319: Causes serious eye

irritation

P264, P280,

P305+P351+P338,

P337+P313

Specific Target Organ Toxicity

— Single Exposure (Category

3), Respiratory System

H335: May cause respiratory

irritation

P261, P271, P304+P340,

P312, P403+P233, P405,

P501

Signal Word: Warning[1]

Experimental Protocols: Safety and Handling Best
Practices
Specific toxicological and safety assessment protocols for (R)-(-)-2,2-Dimethylcyclopropane-
1-carboxamide are not readily available in the public domain. However, based on its known

hazards, the following general laboratory best practices should be strictly adhered to.

Engineering Controls
Work with this compound should be conducted in a well-ventilated area, preferably within a

certified chemical fume hood.

Ensure that eyewash stations and safety showers are readily accessible in the immediate

work area.
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Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate PPE. The following

diagram outlines a general selection guide.

Personal Protective Equipment (PPE) Selection

Handling
(R)-(-)-2,2-Dimethylcyclopropane-1-carboxamide

Body Protection

Hand Protection

Eye/Face Protection

Respiratory Protection

Standard Lab Coat

Chemical-Resistant Gloves
(e.g., Nitrile)

Safety Goggles

Face Shield
(if splash hazard exists)

N95 Dust Mask
(for handling powder)

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) selection guide.

Handling and Storage
Avoid contact with skin, eyes, and clothing.

Avoid inhalation of dust.
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Wash hands thoroughly after handling.

Store in a tightly closed container in a dry, cool, and well-ventilated place.

Keep away from incompatible materials such as strong oxidizing agents.

First Aid Measures
In case of exposure, follow these first aid guidelines and seek medical attention.

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Consult a physician.

Skin Contact

Immediately wash off with soap and plenty of

water. Remove contaminated clothing. Consult a

physician.

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

Spill and Disposal Procedures
Spill Response
In the event of a spill, follow the procedures outlined in the flowchart below.
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Spill Response Workflow

Spill Occurs

Evacuate immediate area
and restrict access

Don appropriate PPE

Contain the spill with
-absorbent material

Carefully sweep or scoop up
-spilled solid

Place in a sealed container
for disposal

Clean the spill area with a
-suitable solvent

Dispose of waste according
-to regulations

Spill Cleaned

Click to download full resolution via product page

Caption: Spill response workflow for (R)-(-)-2,2-Dimethylcyclopropane-1-carboxamide.
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Waste Disposal
Dispose of this chemical and its container in accordance with local, regional, and national

regulations. Do not allow it to enter drains or the environment.

Toxicological Information and Potential Signaling
Pathways
While specific toxicological studies on (R)-(-)-2,2-Dimethylcyclopropane-1-carboxamide are

limited, research on structurally related compounds can provide insights into potential toxic

mechanisms. For instance, the anxiolytic drug panadiplon, which metabolizes to a

cyclopropane carboxylic acid derivative, has been shown to induce hepatic toxicity.[2] The

proposed mechanism involves the inhibition of mitochondrial fatty acid β-oxidation.[2] This

suggests that (R)-(-)-2,2-Dimethylcyclopropane-1-carboxamide could potentially interfere

with cellular metabolic pathways.

The following diagram illustrates a hypothetical signaling pathway for toxicity based on the

panadiplon model.
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Hypothetical Toxicity Pathway

(R)-(-)-2,2-Dimethylcyclopropane-1-carboxamide

Metabolism to
Carboxylic Acid Derivative

Mitochondrial Dysfunction

Inhibition of Fatty Acid
β-Oxidation

Oxidative StressDecreased Cellular
Energy Production

Apoptosis/Necrosis

Click to download full resolution via product page

Caption: Hypothetical toxicity pathway based on related compounds.

It is crucial for researchers to be aware of these potential toxicological properties and to handle

the compound with appropriate caution until more specific data becomes available.

Disclaimer: This guide is intended for informational purposes only and does not replace a

formal risk assessment. Always consult the most current Safety Data Sheet (SDS) from the

supplier before handling this chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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